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Compound of Interest

Compound Name: Sulfochlorophenol S

CAS No.: 108321-09-1

Cat. No.: B1140990

Get Quote

An in-depth exploration of the synthesis, properties, and applications of the chromogenic agent

Sulfochlorophenol S for professionals in research and drug development.

Introduction
Sulfochlorophenol S, a complex bis-azo dye, has carved a significant niche in analytical

chemistry as a highly sensitive chromogenic reagent. Its intricate molecular structure, featuring

multiple sulfonate and hydroxyl groups, allows for the formation of intensely colored complexes

with a variety of metal ions. This property makes it an invaluable tool for the spectrophotometric

determination of trace amounts of these elements in diverse matrices. This technical guide

provides a comprehensive overview of Sulfochlorophenol S, from its fundamental chemical

identity to its practical applications in the laboratory.

Chemical Identity and Physicochemical Properties
Sulfochlorophenol S is systematically named 3,6-bis[(5-chloro-2-hydroxy-3-

sulfophenyl)azo]-4,5-dihydroxynaphthalene-2,7-disulfonic acid. There can be ambiguity in its

registered CAS number, with both 2103-73-3 and 108321-09-1 often being associated with the

compound. This variation likely arises from the distinction between the free acid form and its

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1140990#bc-rfq
https://www.benchchem.com/product/b1140990/docs?utm_src=pdf-body#sulfochlorophenol-s-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1140990/docs?utm_src=pdf-body#sulfochlorophenol-s-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1140990/docs?utm_src=pdf-body#sulfochlorophenol-s-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1140990/docs?utm_src=pdf-body#sulfochlorophenol-s-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


various salt forms (e.g., sodium or sodium-calcium salts), which are more commonly used in

practice. For clarity, it is crucial to refer to the specific salt form when sourcing or utilizing this

reagent.

The key physicochemical properties of Sulfochlorophenol S are summarized in the table

below:

Property Value Source(s)

Molecular Formula C₂₂H₁₄Cl₂N₄O₁₆S₄ [1][2]

Molecular Weight 789.53 g/mol [1][2]

Appearance Powder [2]

Solubility Soluble in water [2]

Storage Temperature 2-8°C [1]

The structural formula of Sulfochlorophenol S is visualized in the following diagram:

Naphthalene Core
(4,5-dihydroxy-2,7-disulfonic acid)

-N=N- -N=N-

5-chloro-2-hydroxy-3-sulfophenyl 5-chloro-2-hydroxy-3-sulfophenyl

Click to download full resolution via product page

Caption: Figure 1: Structural components of Sulfochlorophenol S.
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Synthesis of Sulfochlorophenol S
The synthesis of Sulfochlorophenol S is a multi-step process that involves the diazotization of

a substituted aniline and subsequent coupling with a naphthalene derivative. While a detailed,

single-source protocol for its direct synthesis is not readily available in public literature, a

plausible pathway can be constructed based on established organo-chemical reactions for

similar bis-azo dyes.

The key precursors for this synthesis are:

4-amino-2-chlorobenzenesulfonic acid: This serves as the diazo component.

Chromotropic acid (4,5-dihydroxynaphthalene-2,7-disulfonic acid): This acts as the coupling

component.

The general synthetic approach involves the following key transformations:

Diazotization

Azo Coupling

4-amino-2-chlorobenzenesulfonic acid Diazonium Salt

NaNO₂, HCl
0-5°C

Sulfochlorophenol SChromotropic Acid Alkaline pH

Figure 2: Proposed synthesis workflow for Sulfochlorophenol S.

Click to download full resolution via product page

Caption: Figure 2: Proposed synthesis workflow for Sulfochlorophenol S.

Experimental Causality: The diazotization reaction must be carried out at low temperatures (0-

5°C) to ensure the stability of the resulting diazonium salt. The subsequent azo coupling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1140990/docs?utm_src=pdf-body#sulfochlorophenol-s-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1140990/docs?utm_src=pdf-body#sulfochlorophenol-s-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1140990/docs?utm_src=pdf-body-img#sulfochlorophenol-s-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b1140990/docs?utm_src=pdf-body#sulfochlorophenol-s-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140990?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


reaction is typically performed under alkaline conditions to activate the hydroxyl groups of the

chromotropic acid, facilitating electrophilic substitution by the diazonium ion at the positions

ortho to the hydroxyl groups. The stoichiometry of the reactants would be controlled to achieve

the bis-azo substitution on the chromotropic acid core.

Applications in Spectrophotometric Analysis
The primary utility of Sulfochlorophenol S lies in its role as a chromogenic reagent for the

spectrophotometric determination of various metal ions. Upon chelation with a metal ion, the

electronic structure of the dye molecule is altered, leading to a significant shift in its maximum

absorbance wavelength (λmax) and an increase in its molar absorptivity. This change in color

intensity is directly proportional to the concentration of the metal ion, forming the basis for

quantitative analysis.

Mechanism of Action: Complex Formation
The numerous hydroxyl and sulfonate groups on the Sulfochlorophenol S molecule act as

coordination sites for metal ions. The formation of a stable metal-ligand complex is the key to

its function as an indicator. The general principle of this interaction is depicted below:

Metal Ion (Mn+)
[M-(SCS)n] Complex
(Intensely Colored)

Sulfochlorophenol S

Figure 3: General mechanism of complex formation.

Click to download full resolution via product page

Caption: Figure 3: General mechanism of complex formation.

This complexation is often pH-dependent, and the optimal pH for the determination of a specific

metal ion must be established experimentally.
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Exemplary Protocol: Spectrophotometric Determination
of Thorium(IV)
While a specific protocol for Sulfochlorophenol S is not readily available, the following

procedure, adapted from the use of similar bis-azo dyes for the determination of Thorium(IV),

provides a representative experimental workflow.

I. Reagents and Solutions:

Standard Thorium(IV) solution (1000 µg/mL): Prepare by dissolving a known weight of

thorium nitrate in dilute nitric acid.

Sulfochlorophenol S solution (0.1% w/v): Dissolve 0.1 g of Sulfochlorophenol S in 100

mL of deionized water.

Buffer solution (pH 2.5): Prepare using appropriate amounts of glycine and hydrochloric acid.

Deionized water.

II. Instrumentation:

UV-Vis Spectrophotometer

pH meter

Volumetric flasks and pipettes

III. Experimental Procedure:

Preparation of Standard Solutions: Prepare a series of standard solutions of Thorium(IV) in

the range of 0.1-2.0 µg/mL by appropriate dilution of the stock solution.

Complex Formation:

To a 10 mL volumetric flask, add an aliquot of the standard or sample solution containing

Thorium(IV).

Add 2 mL of the buffer solution (pH 2.5).
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Add 1 mL of the Sulfochlorophenol S solution.

Dilute to the mark with deionized water and mix well.

Spectrophotometric Measurement:

Allow the color to develop for 15 minutes at room temperature.

Measure the absorbance of the solution at the wavelength of maximum absorbance

(λmax) against a reagent blank prepared in the same manner without the analyte. The

λmax for the Thorium-Sulfochlorophenol S complex should be determined

experimentally but is expected to be in the range of 650-670 nm.

Calibration Curve: Plot a graph of absorbance versus the concentration of the Thorium(IV)

standard solutions.

Sample Analysis: Measure the absorbance of the sample solution and determine the

concentration of Thorium(IV) from the calibration curve.

IV. Self-Validation:

Linearity: The calibration curve should exhibit a linear relationship between absorbance and

concentration over the tested range (R² > 0.99).

Sensitivity: The molar absorptivity and Sandell's sensitivity can be calculated from the

calibration data to assess the method's sensitivity.

Precision and Accuracy: The method's precision can be evaluated by replicate

measurements of a standard solution, and accuracy can be assessed by analyzing a

certified reference material or through recovery studies.

Safety and Handling
As a chemical reagent, Sulfochlorophenol S should be handled with appropriate care in a

laboratory setting. While a specific safety data sheet (SDS) for Sulfochlorophenol S is not

widely available, the safety precautions for related chlorophenol and sulfonated aromatic

compounds should be considered.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat, when handling the solid powder or its solutions.

Inhalation: Avoid inhaling the dust. Handle in a well-ventilated area or under a fume hood.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly

with water.

Storage: Store in a cool, dry, and well-ventilated place, away from incompatible materials.

Keep the container tightly closed.

Conclusion
Sulfochlorophenol S is a potent and versatile chromogenic reagent with significant

applications in the quantitative analysis of metal ions. Its high sensitivity and the formation of

intensely colored complexes make it a valuable tool for researchers and drug development

professionals who require accurate determination of trace elements. By understanding its

fundamental properties, synthesis, and the principles of its application, scientists can effectively

leverage this compound in their analytical workflows. As with all chemical reagents, adherence

to proper safety protocols is paramount to ensure a safe and productive laboratory

environment.
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[https://www.benchchem.com/product/b1140990/docs#sulfochlorophenol-s-a-
comprehensive-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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